Cas no 73289-90-4 (1,4-BENZENEDICARBOXALDEHYDE, 2-HYDROXY-)

• Product Name: 1,4-BENZENEDICARBOXALDEHYDE, 2-HYDROXY-
• CAS No: 73289-90-4
• MF: C₈H₆O₃
• MW: 150.131442546844
• CID: 3192792
• PubChem ID: 15310187
• Update Time: 2025-04-24

1,4-BENZENEDICARBOXALDEHYDE, 2-HYDROXY- Chemical and Physical Properties

Names and Identifiers

• 1,4-BENZENEDICARBOXALDEHYDE, 2-HYDROXY-
• 2-Hydroxy-benzene-1,4-dicarbaldehyde
• 2-hydroxy-1,4-benzenedicarboxaldehyde
• 2-Hydroxyterephthalaldehyde
• 2-HYDROXYBENZENE-1,4-DICARBALDEHYDE
• 2,5-diformylphenol
• F75077
• 73289-90-4
• YSZC052
• MB31163
• BS-46507
• SCHEMBL7743276
• CS-0170275

• Inchi： 1S/C8H6O3/c9-4-6-1-2-7(5-10)8(11)3-6/h1-5,11H
• InChI Key： DFIOBSJHIZBUCE-UHFFFAOYSA-N
• SMILES： OC1C=C(C=O)C=CC=1C=O

Computed Properties

• Exact Mass: 150.031694049g/mol
• Monoisotopic Mass: 150.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.4Ų

Additional information on 1,4-BENZENEDICARBOXALDEHYDE, 2-HYDROXY-

Comprehensive Guide to 1,4-BENZENEDICARBOXALDEHYDE, 2-HYDROXY- (CAS No. 73289-90-4): Properties, Applications, and Market Insights

1,4-BENZENEDICARBOXALDEHYDE, 2-HYDROXY- (CAS No. 73289-90-4) is a specialized aromatic aldehyde compound with significant applications in organic synthesis and material science. This compound, also known as 2-hydroxyterephthalaldehyde, features a benzene ring substituted with two aldehyde groups and a hydroxyl group, making it a versatile intermediate for various chemical reactions. Its unique structure allows it to participate in condensation reactions, polymerization, and coordination chemistry, which are highly relevant in modern research and industrial applications.

The chemical properties of 1,4-BENZENEDICARBOXALDEHYDE, 2-HYDROXY- include a molecular formula of C8H6O3 and a molecular weight of 150.13 g/mol. The presence of the hydroxyl group enhances its solubility in polar solvents like ethanol and water, while the aldehyde groups provide reactive sites for further functionalization. Researchers often explore its role in synthesizing fluorescent probes, metal-organic frameworks (MOFs), and pharmaceutical intermediates, aligning with current trends in sustainable chemistry and advanced materials.

One of the most prominent applications of 2-HYDROXY-1,4-BENZENEDICARBOXALDEHYDE is in the development of sensors and detection systems. Due to its ability to form stable complexes with metal ions, it is widely used in chemo-sensors for environmental monitoring and biomedical diagnostics. For instance, its derivatives are employed in detecting heavy metals in water, a topic of growing concern given increasing environmental regulations. This aligns with the rising demand for eco-friendly analytical methods, a frequently searched topic in scientific databases.

In the pharmaceutical sector, 1,4-BENZENEDICARBOXALDEHYDE, 2-HYDROXY- serves as a precursor for synthesizing bioactive molecules. Its structural motif is found in compounds with potential antioxidant and anti-inflammatory properties, making it relevant to drug discovery research. Recent studies highlight its utility in designing multifunctional therapeutic agents, addressing the increasing interest in multi-target drugs for complex diseases like cancer and neurodegenerative disorders.

The compound also plays a crucial role in material science, particularly in the synthesis of porous polymers and coordination networks. Its ability to form Schiff bases with amines makes it valuable for constructing covalent organic frameworks (COFs), which are explored for gas storage, catalysis, and separation technologies. These applications resonate with the global push toward green energy solutions and carbon capture, frequently discussed in academic and industrial forums.

From a market perspective, the demand for 2-HYDROXYTEREPHTHALALDEHYDE is driven by its niche applications in high-value industries. Suppliers and manufacturers emphasize its purity and stability, catering to research institutions and specialty chemical companies. Analytical techniques like HPLC and NMR are commonly used to verify its quality, ensuring compliance with industry standards. As sustainability becomes a priority, the compound’s potential in biodegradable materials and renewable chemistry is gaining attention.

In conclusion, 1,4-BENZENEDICARBOXALDEHYDE, 2-HYDROXY- (CAS No. 73289-90-4) is a multifaceted compound with broad utility in research and industrial sectors. Its applications in sensor technology, pharmaceuticals, and advanced materials position it as a critical component in modern chemistry. By addressing current trends like environmental monitoring and sustainable materials, this compound remains at the forefront of scientific innovation.